Cas no 1805260-83-6 (5-Chloro-2-(difluoromethyl)-4-fluoro-3-methylpyridine)

• Product Name: 5-Chloro-2-(difluoromethyl)-4-fluoro-3-methylpyridine
• CAS No: 1805260-83-6
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• CID: 4869399
• Update Time: 2025-05-25

5-Chloro-2-(difluoromethyl)-4-fluoro-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-4-fluoro-3-methylpyridine

• Inchi： 1S/C7H5ClF3N/c1-3-5(9)4(8)2-12-6(3)7(10)11/h2,7H,1H3
• InChI Key： BMDXQSAESJSBKU-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(C)=C1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 5-Chloro-2-(difluoromethyl)-4-fluoro-3-methylpyridine

Introduction to 5-Chloro-2-(difluoromethyl)-4-fluoro-3-methylpyridine (CAS No. 1805260-83-6)

5-Chloro-2-(difluoromethyl)-4-fluoro-3-methylpyridine, identified by its CAS number 1805260-83-6, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the pyridine class, which is renowned for its diverse applications in medicinal chemistry and agrochemical industries. The unique structural features of this molecule, particularly the presence of chloro, difluoromethyl, and fluoro substituents, make it a valuable scaffold for developing novel bioactive molecules.

The chemical structure of 5-Chloro-2-(difluoromethyl)-4-fluoro-3-methylpyridine consists of a pyridine ring substituted with a methyl group at the 3-position, a chloro group at the 5-position, and a difluoromethyl group at the 2-position. Additionally, a fluoro group is present at the 4-position. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further chemical modifications and derivatization.

In recent years, there has been growing interest in exploring the potential of halogenated pyridines as intermediates in drug discovery. The halogen atoms, particularly chlorine and fluorine, are known to enhance the metabolic stability and binding affinity of small molecules towards biological targets. The presence of multiple halogen atoms in 5-Chloro-2-(difluoromethyl)-4-fluoro-3-methylpyridine suggests that it could be a versatile building block for designing compounds with improved pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. Pyridine derivatives have been extensively studied for their ability to interact with biological macromolecules such as enzymes and receptors. The electron-withdrawing nature of the halogen substituents can modulate the reactivity and selectivity of the molecule, enabling precise targeting of disease-causing pathways.

Recent studies have highlighted the role of fluorinated pyridines in enhancing drug bioavailability and reducing off-target effects. For instance, fluorine atoms can improve lipophilicity, which is crucial for crossing biological membranes. Additionally, fluorine's high electronegativity can enhance binding interactions with biological targets, leading to more potent and selective drug candidates. The compound 5-Chloro-2-(difluoromethyl)-4-fluoro-3-methylpyridine leverages these properties, making it a promising candidate for further investigation.

The synthesis of 5-Chloro-2-(difluoromethyl)-4-fluoro-3-methylpyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and functional group transformations. The choice of reagents and catalysts is critical in determining the efficiency and scalability of the synthesis process.

In addition to its pharmaceutical applications, this compound has potential uses in agrochemical research. Halogenated pyridines are known to exhibit herbicidal and pesticidal properties due to their ability to disrupt essential biological processes in plants and pests. The structural features of 5-Chloro-2-(difluoromethyl)-4-fluoro-3-methylpyridine make it a candidate for designing novel agrochemicals that are more effective and environmentally friendly.

The safety profile of 5-Chloro-2-(difluoromethyl)-4-fluoro-3-methylpyridine is an important consideration in its handling and application. While this compound does not pose significant health risks under normal conditions, appropriate safety measures should be taken when handling it in laboratory settings. This includes using personal protective equipment such as gloves, goggles, and lab coats to prevent exposure.

In conclusion, 5-Chloro-2-(difluoromethyl)-4-fluoro-3-methylpyridine (CAS No. 1805260-83-6) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an attractive scaffold for developing novel bioactive molecules with improved pharmacokinetic profiles. Further research is needed to fully explore its applications and optimize its synthesis for industrial use.